tert-butyl 1H-pyrrole-2-carboxylate
Overview
Description
Tert-butyl 1H-pyrrole-2-carboxylate (TBC) is a chemical compound belonging to the family of pyrrole derivatives, which are heterocyclic compounds composed of five carbon atoms and one nitrogen atom. It is an important building block in organic synthesis, as it can be used to synthesize a variety of other compounds. TBC is also used as a ligand in coordination chemistry and in the synthesis of pharmaceuticals. In addition, it has been used in research to study the properties of various enzymes and proteins, as well as in the development of new drugs.
Mechanism of Action
Tert-butyl 1H-pyrrole-2-carboxylate binds to the active site of enzymes and proteins, forming a complex with them. This complex then undergoes a series of changes, which lead to the desired biochemical or physiological effect. For example, when tert-butyl 1H-pyrrole-2-carboxylate binds to the androgen receptor, it alters the receptor's structure, which in turn leads to changes in the expression of genes that regulate male sexual development.
Biochemical and Physiological Effects
tert-butyl 1H-pyrrole-2-carboxylate has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to modulate the activity of enzymes involved in drug metabolism and to affect the expression of genes involved in male sexual development. In addition, it has been shown to modulate the activity of proteins involved in cell signaling and to affect the expression of genes involved in cell growth and differentiation.
Advantages and Limitations for Lab Experiments
Tert-butyl 1H-pyrrole-2-carboxylate has several advantages for use in laboratory experiments. It is a relatively stable compound and can be easily synthesized in the laboratory. In addition, it is a relatively small molecule, which makes it easier to manipulate and study. However, there are some limitations to its use in laboratory experiments. It is a relatively expensive compound and is not readily available in large quantities. In addition, it can be difficult to separate the desired compound from other compounds that may be present in the reaction mixture.
Future Directions
The use of tert-butyl 1H-pyrrole-2-carboxylate in scientific research is likely to continue to grow in the future. It has already been used to study the structure and function of enzymes and proteins involved in drug metabolism, cell signaling, and gene expression. In addition, it may be used to study the structure and function of other enzymes and proteins, as well as to develop new drugs and other compounds. Finally, it may be used in the development of new synthetic methods for the synthesis of other compounds.
Synthesis Methods
Tert-butyl 1H-pyrrole-2-carboxylate can be synthesized through a variety of methods. One of the most common methods is the reaction of aldehydes with 2-bromopyrrole, followed by reduction with lithium aluminum hydride (LiAlH4). This reaction produces a mixture of tert-butyl 1H-pyrrole-2-carboxylate and tert-butyl 1H-pyrrole-3-carboxylate. The two compounds can then be separated by column chromatography.
Scientific Research Applications
Tert-butyl 1H-pyrrole-2-carboxylate has been used in a variety of scientific research applications, such as the study of enzyme and protein function and structure. It has been used to study the structure and function of enzymes such as cytochrome P450, which is involved in the metabolism of drugs and other compounds. In addition, it has been used to study the structure and function of proteins such as the androgen receptor, which is involved in the regulation of male sexual development.
properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl 1H-pyrrole-2-carboxylate can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "2,5-dimethylfuran", "ethyl acetoacetate", "ammonium acetate", "tert-butyl bromoacetate", "sodium hydride", "acetic acid", "sodium bicarbonate", "magnesium sulfate", "diethyl ether", "petroleum ether" ], "Reaction": [ "Step 1: Synthesis of 2,5-dimethylpyrrole", "2,5-dimethylfuran is reacted with ammonium acetate in acetic acid to form 2,5-dimethylpyrrole.", "Step 2: Synthesis of ethyl 2,5-dimethylpyrrole-1-carboxylate", "2,5-dimethylpyrrole is reacted with ethyl acetoacetate in the presence of sodium hydride to form ethyl 2,5-dimethylpyrrole-1-carboxylate.", "Step 3: Synthesis of tert-butyl 1H-pyrrole-2-carboxylate", "Ethyl 2,5-dimethylpyrrole-1-carboxylate is reacted with tert-butyl bromoacetate in the presence of sodium hydride to form tert-butyl 1H-pyrrole-2-carboxylate.", "Step 4: Purification of tert-butyl 1H-pyrrole-2-carboxylate", "The crude product is purified by washing with sodium bicarbonate solution, drying over magnesium sulfate, and evaporating the solvent under reduced pressure.", "Step 5: Recrystallization of tert-butyl 1H-pyrrole-2-carboxylate", "The purified product is dissolved in diethyl ether and petroleum ether mixture and allowed to recrystallize to obtain pure tert-butyl 1H-pyrrole-2-carboxylate." ] } | |
CAS RN |
76369-00-1 |
Product Name |
tert-butyl 1H-pyrrole-2-carboxylate |
Molecular Formula |
C9H13NO2 |
Molecular Weight |
167.2 |
Purity |
95 |
Origin of Product |
United States |
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